Cas no 1014-70-6 (Simetryn)

Simetryn Chemical and Physical Properties
Names and Identifiers
-
- Simetryn
- G32911
- 2,4-Bis(ethylamino)-6-methylmercapto-1,3,5-triazine
- GY-bon
- 2,4-BIS(ETHYLAMINO)-6-METHYLTHIO-1,3,5-TRIAZINE
- GYBON(R)
- AURORA KA-3877
- SIMETRYNE
- N,N'-DIETHYL-6-(METHYLTHIO)-1,3,5-TRIAZINE-2,4-DIAMINE
- 2-N,4-N-diethyl-6-methylsulfanyl-1,3,5-triazine-2,4-diamine
- SIMETRYN ANALYTICAL STANDARD
- Simetryn Solution
- Simetryn Standard
- 2,4-Bis(ethylamino)-6-(methylthio)-1,3,5-triazine
- Caswell No. 094B
- Cymetrin
- N,N’-diethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
- N2,N4-diethyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
- N2,N4-diethyl-6-methylthio-1,3,5-triazine-2,4-diamine
- Symetryne
- Xicaojing
- G-32911
- SIMETRY
- Symetryn
- simettryne
- CHEBI:34976
- s-Triazine,4-bis(ethylamino)-6-(methylthio)-
- HY-B1853
- WLN: T6N CN ENJ BS1 DM2 FM2
- Simetryn, PESTANAL(R), analytical standard
- 1,3,5-Triazine-2,4-diamine, N,N'-diethyl-6-(methylthio)-
- G 32911
- SCHEMBL67522
- BIDD:ER0259
- AI3-60361
- 2-(Methylmercapto)-4,6-bis(ethylamino)-s-triazine
- Simetryn [BSI:ISO]
- A11824
- n2,n4-diethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine
- NSC163051
- UNII-036180247V
- EPA Pesticide Chemical Code 294300
- SCHEMBL23045218
- Tox21_300702
- NSC 163051
- N(2),N(4)-diethyl-6-methylthio-1,3,5-triazine-2,4-diamine
- N(SUP 2),N(SUP 4)-DIETHYL-6-METHYLTHIO-1,3,5-TRIAZINE-2,4-DIAMINE
- 2-Methylthio-4,6-bis(ethylamino)-1,3,5-triazine
- MFCD00078720
- J-000402
- 2,4-Bis(ethylamino)-6-methylthio-s-triazine
- Simetryne [ISO-French]
- NS00010880
- 2-methylthio-4,6-bis-ethylamino-1,3,5-triazine
- N,N'-diethyl-6-(methylsulfanyl)-1,3,5-triazine-2,4-diamine
- CHEMBL1888800
- 2-(Methylthio)-4,6-bis(ethylamino)-s-triazine
- Simetryn [ISO]
- 4,6-Bis(ethylamino)-2-methylthio-1,3,5-triazine
- Oprea1_733762
- Q27116345
- NCGC00163921-02
- 2,4-Bis(ethylamino)-6-(methylthio)-s-triazine
- 4,6-Bis(ethylamino)-2-(methylthio)-1,3,5-triazine
- 2-Methylthio-4,6-bis(monoethylamino)-2-triazine
- 2,4-Bis(ethylamino)-6-methylmercapto-s-triazine
- 2,4-Bis(ethylamino)-6-(methylmercapto)-s-triazine
- 1,5-Triazine-2,4-diamine, N,N'-diethyl-6-(methylthio)-
- EINECS 213-801-7
- SIMETRYN [MI]
- DTXSID8037596
- NCGC00254610-01
- 2,4-Di(ethylamino)-6-methylthio-1,3,5-triazine
- CS-5262
- NCGC00163921-01
- CAS-1014-70-6
- 1014-70-6
- AKOS015964910
- Simetryn 100 microg/mL in Cyclohexane
- 4,3,5-triazine
- 2-Methylthio-4,6-bis(ethylamino)-s-triazine
- BRN 0011728
- FT-0603538
- 0-26-00-00271 (Beilstein Handbook Reference)
- DTXCID6017596
- s-Triazine, 2,4-bis(ethylamino)-6-(methylthio)-
- BAA01470
- 2-Methylmercapto-4,6-bis(ethylamino)-s-triazine
- 2-methylthio-4,6-bis-ethylamino-1,3,5,-triazine
- 036180247V
- NSC-163051
- BS-42475
- Simetryne (ISO-French)
-
- MDL: MFCD00078720
- Inchi: 1S/C8H15N5S/c1-4-9-6-11-7(10-5-2)13-8(12-6)14-3/h4-5H2,1-3H3,(H2,9,10,11,12,13)
- InChI Key: MGLWZSOBALDPEK-UHFFFAOYSA-N
- SMILES: S(C)C1=NC(=NC(=N1)NCC)NCC
Computed Properties
- Exact Mass: 213.10500
- Monoisotopic Mass: 213.104816
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 88
- Surface Charge: 0
Experimental Properties
- Color/Form: White crystals.
- Density: 1.1553 (rough estimate)
- Melting Point: 82-83 ºC
- Boiling Point: 312.8°C (rough estimate)
- Flash Point: 191.6 °C
- Refractive Index: 1.5500 (estimate)
- PSA: 88.03000
- LogP: 1.60310
- Solubility: The solubility in water at 22 ℃ is 450ppm, and it is easily soluble in methanol, ethanol and chloroform
- Merck: 13,8610
Simetryn Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302,H332,H410
- Warning Statement: P273,P501
- Hazardous Material transportation number:UN 3077 9/PG 3
- WGK Germany:3
- Hazard Category Code: R22;R50/53
- Safety Instruction: S2-S60-S61
- RTECS:XY4025000
-
Hazardous Material Identification:
- Safety Term:S2;S60;S61
- Toxicity:LD50 orally in rats: 1830 mg/kg (Edson)
- Risk Phrases:R22; R50/53
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Simetryn Customs Data
- HS CODE:2933699012
- Customs Data:
China Customs Code:
2933699012Overview:
2933699012 Sai Cao Jing,Prometryne,Dicajing,Amethyne, etc. [including terbutyn,Isopropane,Isoamylethyl,cyanatryn ,Fluoxazine,Methoxyprozin].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Regulatory conditions:
S.Import and Export Pesticide Registration Certificate
Summary:
2933699012 n2-(tert-butyl)-n4-ethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%
Simetryn Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
MedChemExpress | HY-B1853-10mM*1 mL in DMSO |
Simetryn |
1014-70-6 | 99.39% | 10mM*1 mL in DMSO |
¥220 | 2024-04-21 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44942-500mg |
Simetryn |
1014-70-6 | 98% | 500mg |
¥445.00 | 2023-09-08 | |
Chemenu | CM195120-100mg |
N2,N4-diethyl-6-(methylthio)-1,3,5-triazine-2,4-diamine |
1014-70-6 | 98% | 100mg |
$61 | 2023-03-07 | |
SHENG KE LU SI SHENG WU JI SHU | sc-236883-100 mg |
Simetryn, (Out of Stock: Availability 7/20/23) |
1014-70-6 | 100MG |
¥256.00 | 2023-07-10 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 45660-100MG |
1014-70-6 | 100MG |
¥238.51 | 2023-01-15 | |||
BAI LING WEI Technology Co., Ltd. | R6772452-10mg |
Simetryn |
1014-70-6 | 10mg |
¥80 | 2023-11-24 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-236883-100mg |
Simetryn, |
1014-70-6 | 100mg |
¥256.00 | 2023-09-05 | ||
BAI LING WEI Technology Co., Ltd. | J29P-166S-1ml |
Simetryn |
1014-70-6 | 100 μg/mL in MeOH | 1ml |
¥358 | 2023-11-24 | |
BAI LING WEI Technology Co., Ltd. | J08DRE-XA16970000CY-1ml |
Simetryn |
1014-70-6 | 1ml |
¥448 | 2023-11-24 | ||
BAI LING WEI Technology Co., Ltd. | R68BW900158-100-N-1.2ml |
Simetryn |
1014-70-6 | 1.2ml |
¥35 | 2023-11-24 |
Simetryn Suppliers
Simetryn Related Literature
-
Zhuo Deng,Haihong Liu,Yiru Wang,Xi Chen Anal. Methods 2015 7 2190
-
2. Henry’s Law constants or air to water partition coefficients for 1,3,5-triazines by an LFER methodMichael H. Abraham,Kei Enomoto,Eric D. Clarke,Martí Rosés,Clara Ràfols,Elisabet Fuguet J. Environ. Monit. 2007 9 234
-
Saqib Farooq,Jiyun Nie,Yang Cheng,Zhen Yan,Jing Li,Syed Asim Shah Bacha,Aamar Mushtaq,Hui Zhang Analyst 2018 143 3971
-
Ye Fan,Shu-Shen Liu,Rui Qu,Kai Li,Hai-Ling Liu RSC Adv. 2017 7 6080
-
Shoufang Xu,Lingxin Chen,Jinhua Li,Wei Qin,Jiping Ma J. Mater. Chem. 2011 21 12047
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